Cas no 677-67-8 (Acetyl fluoride,2,2-difluoro-2-(fluorosulfonyl)-)

Acetyl fluoride,2,2-difluoro-2-(fluorosulfonyl)- Properties

Names and Identifiers

• Acetyl fluoride,2,2-difluoro-2-(fluorosulfonyl)-
• 2-(Fluorosulfonyl)difluoroacetyl fluoride
• 2,2-difluoro-2-fluorosulfonylacetyl fluoride
• EINECS 211-642-8
• Fluoroformyldifluoromethanesulfonyl fluoride
• fluorosulfonyldifluoroacetic acid fluoride
• fluorosulfonyldifluoroacetyl fluoride
• Acetyl fluoride, 2,2-difluoro-2-(fluorosulfonyl)-
• Difluoro(fluorosulphonyl)acetyl fluoride
• 2,2-Difluoro-2-fluorosulfonylacetyl fluoride (8-10%-sultone)
• 2-(FLUOROSULFONYL)DIFLUOROACETYLFLUORIDE
• 2-(Fluorosulfonyl)Difluoroacetyl Fluoride [677-67-8]
• fluorosulfonyl difluoroacetyl fluoride
• 2,2-difluoro-2-(fluorosulfonyl)acetyl fluoride
• DTXSID0060981
• difluoro(fluorosulfonyl)acetyl fluoride
• SCHEMBL1054681
• NS00042381
• FSO2CF2(C=O)F
• AKOS006230501
• FSO2CF2COF
• Acetyl fluoride, difluoro(fluorosulfonyl)-
• 677-67-8
• FT-0608807
• +Expand

• MDL： MFCD02093337
• InChIKey： YIHXQSQQJBEAKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C2F4O3S/c3-1(7)2(4,5)10(6,8)9
• SMILES： C(=O)(C(F)(F)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 179.95000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.95
• Heavy Atom Count: 10
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6A^2

Experimental Properties

• LogP: 1.45540
• PSA: 59.59000
• Boiling Point: 30°C
• Melting Point: -110°C
• Density: 1,58 g/cm3

Acetyl fluoride,2,2-difluoro-2-(fluorosulfonyl)- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R23/24/25; R34
• Dangerous goods sign： C T
• Hazardous Material transportation number：UN 2927
• Hazard Statement： Toxic/Corrosive
• Risk Phrases： 23/24/25-34
• TSCA：T
• HazardClass：TOXIC, CORROSIVE

Acetyl fluoride,2,2-difluoro-2-(fluorosulfonyl)- Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%